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For Researchers, Scientists, and Drug Development Professionals

Introduction
The Nuclear Factor of Activated T-cells (NFAT) signaling pathway is a crucial regulator of the

immune response, and its dysregulation is implicated in various diseases. NFAT inhibitors are

valuable tools for studying and potentially treating immune disorders, inflammatory conditions,

and other related pathologies. This document provides detailed information on the solubility

and preparation of a specific small molecule, NFAT Inhibitor-2, for research applications.

NFAT Inhibitor-2 is a potent inhibitor of calcineurin-NFAT signaling.[1] Calcineurin, a

serine/threonine protein phosphatase regulated by Ca2+ and calmodulin, dephosphorylates

NFAT, leading to its nuclear translocation and activation of gene transcription.[1] By inhibiting

this interaction, NFAT Inhibitor-2 has potential applications in researching inflammatory

diseases, autoimmune disorders, cardiovascular diseases, and neurodegenerative diseases.[1]

Physicochemical Properties and Solubility
Proper dissolution is critical for accurate and reproducible experimental results. The solubility of

NFAT Inhibitor-2 has been determined in various solvent systems.
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Table 1: Solubility of NFAT Inhibitor-2

Solvent System Concentration Observations

10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL (4.66 mM) Clear solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL (4.66 mM) Clear solution

It is important to note that for in vivo experiments with continuous dosing over extended periods

(e.g., more than half a month), the corn oil-based formulation should be used with caution.[1]

Preparation of Stock Solutions and Working
Solutions
Materials

NFAT Inhibitor-2 (Solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Corn oil

PEG300

Tween-80

Saline (0.9% sodium chloride in ddH₂O)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Protocol for Preparing a 10 mM DMSO Stock Solution
Equilibrate the vial of solid NFAT Inhibitor-2 to room temperature before opening.

Weigh the desired amount of the inhibitor.
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Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, for 1 mg of NFAT Inhibitor-2 (MW: 446.5 g/mol ), add 224 µL of DMSO.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Storage of Stock Solutions
Store the DMSO stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Preparation of Working Solutions for In Vivo Studies
Protocol 1: DMSO and Corn Oil Formulation

Prepare a 20.8 mg/mL stock solution of NFAT Inhibitor-2 in DMSO.

To prepare a 1 mL working solution, add 100 µL of the 20.8 mg/mL DMSO stock solution to

900 µL of corn oil.

Mix thoroughly until a clear solution is obtained.[1]

Protocol 2: Multi-Solvent Formulation

Prepare a 20.8 mg/mL stock solution of NFAT Inhibitor-2 in DMSO.

To prepare a 1 mL working solution, add 100 µL of the 20.8 mg/mL DMSO stock solution to

400 µL of PEG300 and mix well.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL and mix thoroughly.[1]

NFAT Signaling Pathway and Inhibition
The following diagram illustrates the calcineurin-NFAT signaling pathway and the point of action

for NFAT inhibitors.
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NFAT Signaling Pathway and Inhibition
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Caption: NFAT Signaling Pathway and Inhibition by NFAT Inhibitor-2.
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Experimental Workflow: Preparation and Use
The following diagram outlines a general workflow for preparing and using NFAT Inhibitor-2 in

a research setting.

Experimental Workflow for NFAT Inhibitor-2
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Caption: General experimental workflow for NFAT Inhibitor-2.

Appendix: Information on NFAT Inhibitor (VIVIT
Peptide)
While the primary focus of this document is NFAT Inhibitor-2, another widely referenced

molecule is the "NFAT Inhibitor" or "VIVIT peptide". It is important to distinguish between these

two compounds.

Table 2: Solubility of NFAT Inhibitor (VIVIT Peptide)

Solvent Concentration

Water 2 mg/mL[2]

Water 10 mg/mL[3]

Water 50 mg/mL (Sonication recommended)[4]

DMSO 15 mg/mL[3]

DMSO 100 mg/mL (59.38 mM) - Use fresh DMSO[5]

DMSO 10 mM (Sonication recommended)[4]

Storage of NFAT Inhibitor (VIVIT Peptide):

Solid: Store at -20°C for up to 3 years.[6]

In Solvent: Store at -80°C for up to 1 year or at -20°C for up to 1 month.[6] It is

recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[5][7]

This peptide inhibitor is a selective inhibitor of the calcineurin-mediated dephosphorylation of

NFAT and does not disrupt other calcineurin-dependent pathways. It has been used to identify

NFAT target genes across various cell types.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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